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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Demeton is an organophosphate insecticide and acaricide, notable for being one of the first

systemic pesticides. It exists as a mixture of two isomers, Demeton-O and Demeton-S. This

technical guide provides a comprehensive overview of Demeton's chemical identifiers, its

primary mechanism of action through acetylcholinesterase inhibition, its metabolic pathways,

and toxicological profile. Detailed experimental protocols for relevant biological assays and

analytical methods are also presented. The document aims to serve as a thorough resource for

researchers and professionals in the fields of toxicology, pharmacology, and drug development.

Chemical Identifiers and Properties
Demeton is a mixture of two isomers: the thiono isomer (Demeton-O) and the thiolo isomer

(Demeton-S).[1] The technical product is typically a mixture of these two in a 2:1 ratio of

Demeton-S to Demeton-O.[1]

Chemical Identifiers
A comprehensive list of chemical identifiers for Demeton and its individual isomers is provided

in the table below.
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Identifier Demeton (Mixture) Demeton-O Demeton-S

CAS Number 8065-48-3[1] 298-03-3 126-75-0[1]

PubChem CID 24722[1] 9273 24723

IUPAC Name

Mixture of O,O-Diethyl

O-[2-(ethylthio)ethyl]

phosphorothioate and

O,O-Diethyl S-[2-

(ethylthio)ethyl]

phosphorothioate

O,O-Diethyl O-[2-

(ethylthio)ethyl]

phosphorothioate

O,O-Diethyl S-[2-

(ethylthio)ethyl]

phosphorothioate

Molecular Formula C8H19O3PS2 C8H19O3PS2 C8H19O3PS2

Molecular Weight 258.34 g/mol 258.34 g/mol 258.34 g/mol

InChI Key
FAXIJTUDSBIMHY-

UHFFFAOYSA-N[1]

JANTEVJWSSHCLB-

UHFFFAOYSA-N

GRPRVIYRYGLIJU-

UHFFFAOYSA-N

SMILES

CCOP(=S)

(OCC)OCCSCC.CCO

P(=O)

(OCC)SCCSCC[1]

CCOP(=S)

(OCC)OCCSCC

CCOP(=O)

(OCC)SCCSCC

Synonyms
Systox, Mercaptofos,

Demox[1]

Isosystox,

Thioldemeton

Physicochemical Properties
Property Value

Appearance Amber, oily liquid[1]

Odor Sulfur-like[1]

Boiling Point 128 °C at 1 mmHg (Demeton-S)[1]

Solubility in Water 2.0 g/100 mL (Demeton-S)
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The synthesis of Demeton involves the reaction of 2-(ethylthio)ethanol with O,O-diethyl

phosphorochloridothioate.[1] This reaction produces a mixture of the Demeton-O and

Demeton-S isomers.

Experimental Protocol: General Synthesis of Demeton
Disclaimer: This protocol is a general description and should be adapted and optimized with

appropriate safety precautions in a laboratory setting.

Materials:

2-(ethylthio)ethanol

O,O-diethyl phosphorochloridothioate

Toluene (or other suitable solvent)

Anhydrous sodium carbonate

Metallic copper (catalyst)

Procedure:

In a reaction vessel, dissolve 2-(ethylthio)ethanol in toluene.

Add anhydrous sodium carbonate to the solution.

Introduce a catalytic amount of metallic copper.

Slowly add O,O-diethyl phosphorochloridothioate to the reaction mixture while stirring.

The reaction is typically carried out at a controlled temperature.

Upon completion, the reaction mixture is worked up to isolate the Demeton isomers. This

may involve filtration to remove solids and distillation under reduced pressure to purify the

product.

Note: This reaction yields a mixture of Demeton-O and Demeton-S. Further purification steps,

such as chromatography, would be required to separate the individual isomers.
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Mechanism of Action and Signaling Pathways
The primary mechanism of toxicity for Demeton is the inhibition of acetylcholinesterase

(AChE), an enzyme crucial for the breakdown of the neurotransmitter acetylcholine.[2]

Acetylcholinesterase Inhibition
Inhibition of AChE by Demeton leads to an accumulation of acetylcholine at cholinergic

synapses, resulting in overstimulation of muscarinic and nicotinic receptors. This disruption of

the cholinergic system is responsible for the acute toxic effects observed.
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Caption: Inhibition of Acetylcholinesterase by Demeton.

Other Signaling Pathways
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The primary and well-documented signaling impact of Demeton is the disruption of cholinergic

signaling. Extensive research on the effects of Demeton on other specific signaling pathways,

such as the PI3K/Akt or MAPK pathways, is not readily available in the public literature. This is

likely due to its status as an older and now largely discontinued pesticide. The focus of

toxicological studies has been on its potent and acute effects on the nervous system.

Metabolism
Demeton undergoes metabolic transformation in vivo, primarily through oxidation of the

thioether group.[1]
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Caption: Metabolic pathway of Demeton isomers.

Toxicity
Demeton is highly toxic to mammals. The toxicity can vary between the two isomers, with

Demeton-S generally being more toxic than Demeton-O.
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Species Route LD50 (mg/kg)

Rat (Demeton-S) Oral 1.5[1]

Rat (Demeton-O) Oral 7.5[1]

Rabbit Oral 5 (LDLo)[1]

Mouse Oral 7.85 (LDLo)[1]

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Ellman's Method)
This colorimetric assay is a standard method for determining AChE activity and its inhibition.[3]

Materials:

Acetylcholinesterase (AChE) solution

Acetylthiocholine iodide (ATCI), substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

Phosphate buffer (e.g., pH 8.0)

Demeton solution (or other inhibitor)

96-well microplate

Microplate reader

Procedure:

Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

In a 96-well plate, add a specific volume of phosphate buffer to each well.

Add the Demeton solution at various concentrations to the test wells. Include a control well

with no inhibitor.
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Add the AChE solution to all wells except for a blank.

Incubate the plate for a predefined period (e.g., 15 minutes) at a controlled temperature

(e.g., 37°C) to allow the inhibitor to interact with the enzyme.

Initiate the reaction by adding the ATCI substrate to all wells.

Immediately add DTNB to all wells.

Measure the absorbance at 412 nm at regular intervals using a microplate reader.

The rate of color change is proportional to the AChE activity. Calculate the percentage of

inhibition for each Demeton concentration.

Analysis of Demeton Residues in Soil (GC-FPD/NPD)
This protocol outlines a general procedure for the extraction and analysis of Demeton from soil

samples using gas chromatography with a flame photometric detector (FPD) or a nitrogen-

phosphorus detector (NPD).[4]

Materials:

Soil sample

Acetonitrile

Dichloromethane

Anhydrous sodium sulfate

Gas chromatograph with FPD or NPD

Appropriate GC column (e.g., capillary column suitable for organophosphate analysis)

Demeton analytical standard

Procedure: 1. Extraction: a. Weigh a known amount of the soil sample. b. Extract the soil

sample with a mixture of water and acetonitrile using sonication. c. Partition the pesticides into
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dichloromethane. d. Dry the dichloromethane extract with anhydrous sodium sulfate. e.

Concentrate the extract to a small volume.

2. Gas Chromatography Analysis: a. Inject a known volume of the concentrated extract into the

GC. b. The GC is programmed with a specific temperature gradient to separate the

components of the mixture. c. The FPD or NPD detects the phosphorus and/or nitrogen atoms

in the Demeton molecule as it elutes from the column. d. Identify and quantify Demeton by

comparing the retention time and peak area to that of a known analytical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Sample

Extraction
(Acetonitrile/Water, Sonication)

Liquid-Liquid Partitioning
(Dichloromethane)

Drying
(Anhydrous Sodium Sulfate)

Concentration

GC Injection

GC Separation

Detection (FPD/NPD)

Data Analysis
(Quantification)

Click to download full resolution via product page

Caption: Workflow for Demeton residue analysis in soil.
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Conclusion
Demeton is a potent organophosphate pesticide with a well-characterized mechanism of action

centered on the inhibition of acetylcholinesterase. This guide has provided a detailed summary

of its chemical properties, synthesis, biological activity, and analytical methods. The provided

experimental protocols offer a starting point for researchers investigating the effects and

detection of Demeton. While its use has been largely discontinued due to high toxicity, the

study of Demeton and similar organophosphates remains relevant for understanding

neurotoxicology and for the development of potential antidotes and therapeutic interventions for

organophosphate poisoning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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